Cas no 113888-20-3 (Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI))
113888-20-3 structure
Product Name:Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI)
CAS No:113888-20-3
MF:C16H19N9O7P2
MW:511.325682878494
CID:217890
PubChem ID:195050
Update Time:2025-04-19
Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI)
- 3'-deoxyadenosine-2',5'-diphosphoimidazolide
- 3'-deoxy-2',5'-bis-O-[hydroxy(1H-imidazol-1-yl)phosphoryl]adenosine
- Impd(3')apim
- DTXSID70921233
- 9-{3-Deoxy-2,5-bis-O-[hydroxy(1H-imidazol-1-yl)phosphoryl]pentofuranosyl}-9H-purin-6-amine
- 3/'-deoxyadenosine-2/',5/'-diphosphoimidazolide
- [(2R,3R,5S)-2-(6-aminopurin-9-yl)-5-[[hydroxy(imidazol-1-yl)phosphoryl]oxymethyl]oxolan-3-yl]oxy-imidazol-1-ylphosphinic acid
- 113888-20-3
-
- Inchi: 1S/C16H19N9O7P2/c17-14-13-15(21-7-20-14)25(10-22-13)16-12(32-34(28,29)24-4-2-19-9-24)5-11(31-16)6-30-33(26,27)23-3-1-18-8-23/h1-4,7-12,16H,5-6H2,(H,26,27)(H,28,29)(H2,17,20,21)/t11-,12+,16+/m0/s1
- InChI Key: PLHILTSIFNHEGX-HWWQOWPSSA-N
- SMILES: P(N1C=NC=C1)(=O)(O)O[C@@H]1C[C@@H](COP(N2C=NC=C2)(=O)O)O[C@H]1N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 511.08857
- Monoisotopic Mass: 511.088267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.3
- Topological Polar Surface Area: 208
Experimental Properties
- Density: 2.04
- Boiling Point: 888.6°Cat760mmHg
- Flash Point: 491.2°C
- Refractive Index: 1.876
- PSA: 207.55
Adenosine, 3'-deoxy-,2',5'-bis(hydrogen 1H-imidazol-1-ylphosphonate) (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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